cis-2-Benzyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “cis-2-Benzyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione” is a type of heterocycle . It is a novel cis-fused heterocycle that has been synthesized for the development of analgesic compounds .
Synthesis Analysis
The synthesis of this compound involves a unique cyclization reaction . This reaction is a part of a broader category of reactions known as the Paal-Knorr Pyrrole Synthesis, which allows the synthesis of N-substituted pyrroles under mild reaction conditions .Molecular Structure Analysis
The molecular formula of this compound is C13H18N2 . It is a complex structure that is part of the broader family of pyrrole compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include a unique cyclization reaction . Other reactions that are commonly used in the synthesis of pyrroles include the Paal-Knorr Pyrrole Synthesis and the Cu/ABNO-catalyzed aerobic oxidative coupling of diols and a broad range of primary amines .Physical and Chemical Properties Analysis
The compound has a molecular weight of 202.3 . It is recommended to be stored at -20°C for maximum recovery .Scientific Research Applications
Synthesis and Structural Analysis
- cis-perhydropyrrolo[3,4-c]pyridine-3,4-dione, a nontoxic and nootropic agent, has been synthesized using a milder method and analyzed using X-ray diffraction, revealing its monoclinic crystal system with a formula of C7H10N2O2 (Zhang, Liao-ning et al., 2014).
Material Science Applications 2. Pyrrolo[3,4-c]pyrrole-1,3-dione based polymers have shown promise in organic thin film transistors, with notable p-channel charge transport performance (Guo, Chang et al., 2014).
Molecular Structure Studies 3. X-ray analysis of 2,5-bis-(3,5-dimethylbenzyl)-3,6-dinaphthalen-2-yl-2,5-dihydro-pyrrolo[3,4-c]pyrrole-1,4-dione has helped understand the impact of large substituents at the nitrogen atom on molecular structure (Fujii, I. et al., 2002).
Optical and Electrochemical Studies 4. Research on benzodithiophene-diketopyrrolopyrrole based donor–acceptor copolymers for organic field effect transistors and polymer solar cells has contributed to understanding their thermal stability, optical and electrochemical properties (Yuan, Jianyu et al., 2012).
Photovoltaic Applications 5. Enhanced photovoltaic performances have been observed in bis(pyrrolo[3,4-c]pyrrole-1,3-dione)-based wide band gap polymers, particularly when incorporating appropriate spacer units between pyrrolo[3,4-c]pyrrole-1,3-dione units (Tamilavan, V. et al., 2017).
Future Directions
Properties
IUPAC Name |
(3aS,6aR)-5-benzyl-2,3,3a,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-4,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c16-12-10-6-14-7-11(10)13(17)15(12)8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2/t10-,11+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LASIKWRVUBLQPO-PHIMTYICSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(CN1)C(=O)N(C2=O)CC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2[C@H](CN1)C(=O)N(C2=O)CC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
189348-40-1 |
Source
|
Record name | Pyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, tetrahydro-2-(phenylmethyl)-, (3aR,6aS)-rel- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.